Methyl 2-hydroxydodecanoate
Overview
Description
Methyl 2-hydroxydodecanoate is a chemical compound with the molecular formula C13H26O3 . It is also known by other names such as 2-hydroxy Lauric Acid methyl ester and 2-hydroxy-dodecanoic acid, methyl ester .
Molecular Structure Analysis
The molecular structure of Methyl 2-hydroxydodecanoate consists of 13 carbon atoms, 26 hydrogen atoms, and 3 oxygen atoms . The IUPAC Standard InChI is InChI=1S/C13H26O3/c1-3-4-5-6-7-8-9-10-11-12(14)13(15)16-2/h12,14H,3-11H2,1-2H3 .Physical And Chemical Properties Analysis
Methyl 2-hydroxydodecanoate has a density of 0.9±0.1 g/cm3, a boiling point of 277.2±8.0 °C at 760 mmHg, and a flash point of 118.5±6.4 °C . It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 11 freely rotating bonds . Its molar refractivity is 65.5±0.3 cm3, and it has a polar surface area of 47 Å2 .Scientific Research Applications
2. Hydroxy Fatty Acids in Biological Systems Studies have identified hydroxy fatty acids, including 2-hydroxydodecanoic acid, in various biological systems. Kaneshiro and Marr (1963) found that around half of the fatty acids from Azotobacter agilis were hydroxy acids, including 2-hydroxydodecanoic acid (Kaneshiro & Marr, 1963). These findings are significant for understanding microbial lipid biochemistry.
3. Microbial Utilization of Methyl Ketones The microbial degradation of long-chain methyl ketones, which could involve methyl 2-hydroxydodecanoate, was studied by Forney, Markovetz, and Kallio (1967). They discovered that certain soil microorganisms can utilize these compounds, leading to products like 1-undecanol and undecanoic acid, which suggests a unique mechanism for the degradation of long-chain, aliphatic, methyl ketones (Forney, Markovetz, & Kallio, 1967).
4. High Pressure CO2 Solubility in Protic Ionic Liquids The study of high-pressure CO2 solubility in N-methyl-2-hydroxyethylammonium protic ionic liquids by Mattedi et al. (2011) is relevant due to the potential interaction of these ionic liquids with compounds like methyl 2-hydroxydodecanoate in applications like CO2 capture and natural gas sweetening (Mattedi et al., 2011).
properties
IUPAC Name |
methyl 2-hydroxydodecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O3/c1-3-4-5-6-7-8-9-10-11-12(14)13(15)16-2/h12,14H,3-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHEBEMJQYBPWNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(C(=O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70337597 |
Source
|
| Record name | Methyl 2-hydroxydodecanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70337597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-hydroxydodecanoate | |
CAS RN |
51067-85-7 |
Source
|
| Record name | Methyl 2-hydroxydodecanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70337597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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